2-(3-methoxy-2-methylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-(3-methoxy-2-methylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, otherwise known as MTMD, is a boron-containing small organic molecule that has been used in a variety of scientific research applications. MTMD is a relatively new compound and has been studied for its potential use in drug delivery, imaging, and other biomedical applications.
Mechanism of Action
MTMD is believed to act as a targeting agent by binding to specific cell-surface receptors. This binding allows MTMD to facilitate the delivery of drugs or other molecules to the target cells or tissues. Additionally, MTMD is believed to interact with specific enzymes, which can affect the biochemical or physiological effects of the drugs or other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of MTMD depend on the type of drug or molecule being delivered and the target cells or tissues. For example, MTMD can affect the absorption, distribution, metabolism, and excretion of drugs or other molecules. Additionally, MTMD can affect the biochemical and physiological effects of drugs or other molecules on cells or tissues, such as their ability to bind to specific receptors or enzymes.
Advantages and Limitations for Lab Experiments
MTMD has several advantages for lab experiments. For example, it is relatively easy to synthesize and purify, and it is relatively stable in a variety of conditions. Additionally, MTMD can be used to study the biochemical and physiological effects of drugs or other molecules on cells or tissues. However, MTMD also has some limitations. For example, it is not always possible to accurately predict the effects of MTMD on cells or tissues, and it can be difficult to monitor its delivery to target sites.
Future Directions
There are several potential future directions for the use of MTMD in scientific research. For example, MTMD could be used to improve the delivery of drugs or other molecules to target sites, or to study the effects of drugs or other molecules on cells or tissues. Additionally, MTMD could be used to develop new imaging techniques or to study the biochemical and physiological effects of drugs or other molecules on cells or tissues. Finally, MTMD could be used to develop new drugs or other molecules that are more effective and have fewer side effects.
Synthesis Methods
MTMD can be synthesized through a two-step process involving the reaction of 3-methoxy-2-methylpropene with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane. The first step involves the reaction of 3-methoxy-2-methylpropene with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in an inert atmosphere at a temperature of 80°C. The reaction produces a mixture of MTMD and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane. The second step involves the purification of the MTMD from the mixture by column chromatography.
Scientific Research Applications
MTMD has been used in a variety of scientific research applications, including drug delivery, imaging, and other biomedical applications. For example, MTMD has been used as a targeting agent for the delivery of drugs to specific cells or tissues. It has also been used in imaging applications to monitor the delivery of drugs or other molecules to target sites. Additionally, MTMD has been used to study the biochemical and physiological effects of drugs or other molecules on cells and tissues.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(3-methoxy-2-methylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 3-methoxy-2-methylprop-1-en-1-ol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base and a palladium catalyst. The resulting product is then purified to obtain the final compound.", "Starting Materials": [ "3-methoxy-2-methylprop-1-en-1-ol", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Base (e.g. potassium carbonate)", "Palladium catalyst (e.g. palladium acetate)" ], "Reaction": [ "Step 1: Dissolve 3-methoxy-2-methylprop-1-en-1-ol and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in a suitable solvent (e.g. toluene).", "Step 2: Add a base (e.g. potassium carbonate) and a palladium catalyst (e.g. palladium acetate) to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then filter off any solid impurities.", "Step 5: Purify the resulting product by column chromatography or recrystallization to obtain the final compound." ] } | |
CAS RN |
1398771-34-0 |
Product Name |
2-(3-methoxy-2-methylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Molecular Formula |
C11H21BO3 |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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